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Compound of Interest

Compound Name:
Ethyl 1H-pyrazolo[3,4-B]pyridine-

5-carboxylate

CAS No.: 1256824-48-2

Cat. No.: B1422709

Get Quote

Executive Summary
The pyrazolo[3,4-b]pyridine scaffold represents a privileged class of ATP-competitive kinase

inhibitors. Its planar bicyclic heteroaromatic structure mimics the adenine ring of ATP, allowing it

to anchor effectively within the kinase hinge region. However, the true value of this scaffold lies

in its tunable selectivity. By modifying substituents at specific vectors (N1, C3, C4, and C6),

medicinal chemists can shift the inhibitory profile from broad-spectrum cytotoxicity (e.g., multi-

CDK inhibition) to exquisite selectivity for targets like GSK-3

, FGFR, CDK8/19, or ALK.

This guide objectively compares distinct analog classes, dissecting the structural determinants

that drive their specific kinase selectivity profiles.

Structural Basis of Selectivity (SAR)
To understand how different analogs achieve selectivity, one must map the scaffold to the ATP-

binding pocket. The pyrazolo[3,4-b]pyridine core typically binds to the hinge region via
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hydrogen bonds.

Generalized SAR Map
N1 Position (Solvent/Pocket Interface): Substituents here (e.g., methyl, phenyl) often control

solubility and can influence the orientation of the core within the pocket.

C3 Position (Hinge/Gatekeeper): A critical vector. Small groups (H, Cl, CN) often face the

gatekeeper residue. Bulky groups here can induce steric clashes with smaller gatekeepers,

enhancing selectivity.

C4 Position (Solvent Front/Ribose Pocket): Substituents here project towards the solvent

front or the ribose binding pocket. This is a primary site for optimizing physicochemical

properties and cellular potency.

C6 Position (Specificity Pocket): Substituents at C6 often access the "specificity pocket" or

hydrophobic back-pocket, which varies significantly between kinases (e.g., GSK-3

vs. CDK2).
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Figure 1: Structure-Activity Relationship (SAR) map of the pyrazolo[3,4-b]pyridine scaffold

highlighting key vectors for selectivity optimization.

Comparative Analysis of Analog Classes
Class A: GSK-3 Selective Analogs (C6-Heteroaryl Series)
Representative Compound: ML320 (CID 56840716) Mechanism: The introduction of a

heteroaryl ring at the C6 position is the defining feature of this class. This substituent exploits

subtle differences in the hydrophobic pocket of GSK-3

compared to its closest homolog, CDK2.

Performance: ML320 exhibits single-digit nanomolar potency against GSK-3

with >60-fold selectivity over CDK2, a common off-target for this scaffold.

Key Data:

GSK-3

IC50: ~10–30 nM

Selectivity: Inhibits only 5 out of >300 kinases by >50% at 10 µM.[1]

Class B: FGFR Selective Analogs (C4-Amino Series)
Representative Compound: Compound 7n Mechanism: Selectivity for Fibroblast Growth Factor

Receptors (FGFR) is driven by substituents at the C4 position, specifically amino-linked

moieties. The "scaffold hopping" strategy from quinazoline inhibitors revealed that a 4-amino-

substituted phenyl ring perpendicular to the bicyclic core is crucial.

Performance: Compound 7n shows excellent potency against FGFR1–3 and significant

selectivity over VEGFR2, which is often difficult to achieve due to high homology.

Key Data:

FGFR1 IC50: < 50 nM[1][2]

Cellular Potency: Suppresses FGFR signaling in H1581 xenograft models.[3]
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Class C: CDK8/19 Selective Analogs (C3-Chloro Series)
Representative Compound: JH-XVI-178 Mechanism: This class utilizes a C3-chlorine atom

combined with a specific hinge-binding motif.[4] The C3-Cl provides a precise steric fit that

favors the CDK8/19 pocket while disfavoring binding to other CDKs. This overcomes the

metabolic instability seen in earlier aldehyde oxidase-susceptible analogs.[4]

Performance: High potency with low clearance and moderate oral bioavailability.[4]

Key Data:

CDK8 IC50: ~2 nM (STAT1-S727 phosphorylation inhibition)[4]

Selectivity: Excellent kinome-wide selectivity profile.[1][4]

Class D: ALK/ROS1 Selective Analogs (Gatekeeper
Targeting)
Representative Compound: Compound 10g Mechanism: Designed to overcome crizotinib

resistance (L1196M mutation), these analogs feature specific N1 and C3 substitutions that

interact favorably with the mutated gatekeeper methionine.

Performance: Capable of inhibiting the recalcitrant ALK-L1196M mutant where first-

generation inhibitors fail.

Key Data:

ALK-L1196M IC50: < 0.5 nM[2][5]

ROS1 IC50: < 0.5 nM[2][5]

Quantitative Data Summary
The following table summarizes the potency and primary selectivity features of the discussed

analogs.
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Compound
Class

Representative
Analog

Primary Target
Potency
(IC50/Ki)

Key Selectivity
Feature

GSK-3

Inhibitor
ML320 GSK-3 10–30 nM

>60x selective

vs. CDK2; C6-

heteroaryl driven.

FGFR Inhibitor Compound 7n FGFR1 42.4 nM

Selective over

VEGFR2; C4-

amino driven.

CDK8/19

Inhibitor
JH-XVI-178 CDK8 2 nM

Low metabolic

clearance; C3-Cl

hinge binder.[4]

ALK/ROS1

Inhibitor
Compound 10g ALK (L1196M) < 0.5 nM

Overcomes

gatekeeper

mutations; High

ROS1 potency.

[5]

Mps1 Inhibitor Compound 31 Mps1 2.6 nM

Selective against

606 wild-type

kinases.

Experimental Protocols
To validate the selectivity profiles described above, the following standardized protocols are

recommended.

Radiometric Kinase Assay (Gold Standard)
This assay measures the direct transfer of a phosphate group from ATP to a substrate,

providing the most accurate assessment of intrinsic enzymatic inhibition.

Preparation: Prepare kinase buffer (20 mM MOPS, pH 7.2, 25 mM

-glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT).
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Substrate Mix: Dilute the specific peptide substrate (e.g., Poly(Glu,Tyr) 4:1 for tyrosine

kinases) to 1 mg/mL.

Compound Addition: Dispense pyrazolo[3,4-b]pyridine analogs (dissolved in DMSO) into

384-well plates using an acoustic dispenser (e.g., Echo 550) to achieve a final DMSO

concentration of <1%.

Reaction Initiation: Add recombinant kinase (1–10 nM) and radiolabeled ATP mixture (

-ATP).

Incubation: Incubate at room temperature for 30–60 minutes.

Termination: Stop reaction by adding 3% phosphoric acid.

Filtration: Transfer aliquots to P81 phosphocellulose filter plates. Wash 3x with 0.75%

phosphoric acid.

Detection: Add scintillation fluid and read on a scintillation counter (e.g., TopCount).

Selectivity Profiling Workflow
To ensure the compound is not a "pan-assay interference compound" (PAINS) or a

promiscuous binder, a broad panel screen is required.
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Compound Synthesis
(Pyrazolo[3,4-b]pyridine Analog)
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Figure 2: Logical workflow for validating kinase selectivity, moving from primary screening to

broad kinome profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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